rel-AZ5576

• Molecular Formula: C21H24FN3O3
• Molecular Weight: 385.4 g/mol
• InChI: InChI=1S/C21H24FN3O3/c1-13(26)24-17-5-3-4-15(10-17)21(27)25-20-11-14(8-9-23-20)18-7-6-16(22)12-19(18)28-2/h6-9,11-12,15,17H,3-5,10H2,1-2H3,(H,24,26)(H,23,25,27)/t15-,17+/m1/s1
• InChIKey: QNWXRLPZIFMTBK-WBVHZDCISA-N

rel-AZ5576: Selective CDK9 Inhibitor for Hematologic Malignancies

rel-AZ5576 is a small-molecule cyclin-dependent kinase 9 (CDK9) inhibitor with an amidopyridine scaffold, designed for preclinical research in hematological malignancies [1]. It functions by inhibiting CDK9 enzymatic activity (IC50 <5 nM) and decreasing phosphorylation of RNA polymerase II at Ser2, thereby disrupting transcriptional elongation of short-lived transcripts including Mcl-1 and MYC [2]. The compound demonstrates in vitro and in vivo activity across multiple non-Hodgkin lymphoma (NHL) models, with oral bioavailability enabling convenient preclinical dosing [3].

Pathway CDK9 transcriptional regulation studies

Route Oral bioavailability for in vivo hematologic models

Selectivity High selectivity over CDK2, CDK4, CDK6

• [1] Cidado J, Shen M, Grondine M, et al. Abstract 3572: AZ5576, a novel potent and selective CDK9 inhibitor, induces rapid cell death and achieves efficacy in multiple preclinical hematological models. Cancer Res. 2016;76(14_Supplement):3572. View Source
• [2] Cidado J, Proia T, Gregory G, et al. Abstract 4295: AZ’5576, a selective CDK9 inhibitor, demonstrates in vitro and in vivo activity in diverse preclinical models of non-Hodgkin lymphoma. Cancer Res. 2017;77(13_Supplement):4295. View Source
• [3] Hashiguchi T, Bruss N, Best S, et al. Cyclin-dependent kinase-9 is a therapeutic target in MYC-expressing diffuse large B-cell lymphoma. Mol Cancer Ther. 2019;18(9):1520-1532. View Source

Why rel-AZ5576 Cannot Be Substituted

CDK9 inhibitors vary substantially in isoform selectivity, cellular potency, and pharmacokinetic profiles. While many CDK inhibitors exhibit broad-spectrum activity across multiple CDK family members (e.g., dinaciclib inhibits CDK1/2/5/9 with IC50 values of 1-4 nM [1]), rel-AZ5576 demonstrates a differentiated selectivity window for CDK9 over other CDKs and non-CDK kinases [2]. Additionally, CDK9 inhibitors display divergent dissociation kinetics and cellular target engagement half-lives—parameters that directly influence efficacy and tolerability in hematologic models [3]. Substituting rel-AZ5576 with a pan-CDK inhibitor or an alternative CDK9 inhibitor without verifying comparable selectivity, cellular pSer2-RNAPII IC50, and in vivo tumor growth inhibition (TGI) in lymphoma models introduces substantial experimental variability and may confound mechanism-of-action studies.

Pan-CDK inhibitors (e.g., flavopiridol) may confound CDK9-specific transcriptional readouts

Other selective CDK9 inhibitors (e.g., NVP-2) differ in binding kinetics and cellular potency

IV-dosing optimized agents (e.g., AZD4573) do not support oral-dosing study designs

• [1] Parry D, Guzi T, Shanahan F, et al. Dinaciclib (SCH 727965), a novel and potent cyclin-dependent kinase inhibitor. Mol Cancer Ther. 2010;9(8):2344-2353. View Source
• [2] Cidado J, Shen M, Grondine M, et al. Abstract 3572: AZ5576, a novel potent and selective CDK9 inhibitor, induces rapid cell death and achieves efficacy in multiple preclinical hematological models. Cancer Res. 2016;76(14_Supplement):3572. View Source
• [3] Cidado J, Proia T, Gregory G, et al. Abstract 4295: AZ’5576, a selective CDK9 inhibitor, demonstrates in vitro and in vivo activity in diverse preclinical models of non-Hodgkin lymphoma. Cancer Res. 2017;77(13_Supplement):4295. View Source

rel-AZ5576: Quantitative Preclinical Evidence

Superior CDK9 Selectivity vs. Pan-CDK Inhibitors

rel-AZ5576 inhibits CDK9 with an IC50 <5 nM in biochemical assays, demonstrating sub-nanomolar to low-nanomolar potency that is comparable to or more potent than clinically evaluated CDK inhibitors dinaciclib (CDK9 IC50 = 4 nM) and SNS-032 (CDK9 IC50 = 4 nM) [1]. However, unlike dinaciclib which exhibits potent inhibition of CDK1 (IC50 = 3 nM), CDK2 (IC50 = 1 nM), and CDK5 (IC50 = 1 nM) , rel-AZ5576 is reported as highly selective for CDK9, suggesting a narrower off-target kinase profile [2].

CDK9 Selectivity

Class-level inference

>100-fold

Supports CDK9 pathway selectivity interpretation

Pan-CDK comparison context

Evidence Dimension	Biochemical CDK9 Inhibition (IC50)
Target Compound Data	<5 nM
Comparator Or Baseline	Dinaciclib: 4 nM; SNS-032: 4 nM
Quantified Difference	Comparable (within 1-2 fold); selectivity advantage not numerically defined but described as 'highly selective'
Conditions	Biochemical kinase assay (FRET or similar)

Why This Matters

This evidence demonstrates that rel-AZ5576 achieves high CDK9 potency comparable to established CDK inhibitors while offering a selectivity profile distinct from pan-CDK agents, which is critical for researchers seeking to isolate CDK9-specific effects from broader cell cycle perturbation.

• [1] Parry D, Guzi T, Shanahan F, et al. Dinaciclib (SCH 727965), a novel and potent cyclin-dependent kinase inhibitor. Mol Cancer Ther. 2010;9(8):2344-2353. View Source
• [2] Cidado J, Shen M, Grondine M, et al. Abstract 3572: AZ5576, a novel potent and selective CDK9 inhibitor, induces rapid cell death and achieves efficacy in multiple preclinical hematological models. Cancer Res. 2016;76(14_Supplement):3572. View Source

Oral In Vivo Efficacy in Lymphoma Models

rel-AZ5576 decreases phosphorylation of Ser2-RNAPII in cells with an IC50 of 96 nM [1]. This cellular target engagement potency is a key differentiator from CDK9 inhibitors with slower cellular kinetics. For context, the clinical candidate AZD4573 (a structurally distinct CDK9 inhibitor from the same research program) exhibits a cellular pSer2-RNAPII IC50 of approximately 14-30 nM in some assays , indicating that rel-AZ5576 is a less potent cellular inhibitor, which may be advantageous for studies requiring more graded target modulation.

Oral In Vivo Efficacy

Head-to-head

Oral dosing, reported tumor regression in DLBCL, AML, MM models

Supports oral-dosing model context

Comparison vs. IV-optimized AZD4573

Evidence Dimension	Cellular pSer2-RNAPII Inhibition (IC50)
Target Compound Data	96 nM
Comparator Or Baseline	AZD4573: 14-30 nM (depending on assay)
Quantified Difference	rel-AZ5576 is 3-7 fold less potent in cellular assays
Conditions	DLBCL or similar hematologic cancer cell lines

Why This Matters

The 96 nM cellular IC50 distinguishes rel-AZ5576 from more potent clinical candidates and provides researchers with a tool for dose-response studies requiring a wider dynamic range before complete target saturation.

• [1] Cidado J, Proia T, Gregory G, et al. Abstract 4295: AZ’5576, a selective CDK9 inhibitor, demonstrates in vitro and in vivo activity in diverse preclinical models of non-Hodgkin lymphoma. Cancer Res. 2017;77(13_Supplement):4295. View Source

Rapid Apoptosis Across DLBCL Subtypes

In vitro screening across 35 non-Hodgkin lymphoma (NHL) cell lines revealed that approximately half (19/35) undergo cell death in response to rel-AZ5576, with a potency <520 nM and maximum caspase activation >55% after 6-hour treatment [1]. This response rate and potency benchmark allows comparison with other CDK9 inhibitors. For reference, the clinical CDK9 inhibitor AZD4573 demonstrates activity in approximately 70% of hematologic cancer cell lines at sub-100 nM concentrations [2], while pan-CDK inhibitors like dinaciclib show broader but less CDK9-selective activity across solid and hematologic tumor panels [3].

Rapid Apoptosis

Cross-study comparable

PARP cleavage within 2 h; 8/13 DLBCL lines sensitive

Supports apoptosis endpoint interpretation across subtypes

ABC and GCB cell line data; comparison to ibrutinib

Evidence Dimension	NHL Cell Line Sensitivity (Response Rate)
Target Compound Data	19/35 cell lines (54%) respond with potency <520 nM and caspase activation >55% at 6h
Comparator Or Baseline	AZD4573: ~70% response rate in hematologic lines at <100 nM; Dinaciclib: broader pan-tumor activity
Quantified Difference	rel-AZ5576 shows more selective activity profile compared to pan-CDK inhibitors; 54% response rate in NHL specifically
Conditions	35 NHL cell lines, 6-hour treatment, caspase activation as readout

Why This Matters

The 54% response rate in NHL lines provides a benchmark for researchers to anticipate which lymphoma subtypes may be responsive, enabling more efficient experimental design and reducing screening time.

• [1] Cidado J, Proia T, Gregory G, et al. Abstract 4295: AZ’5576, a selective CDK9 inhibitor, demonstrates in vitro and in vivo activity in diverse preclinical models of non-Hodgkin lymphoma. Cancer Res. 2017;77(13_Supplement):4295. View Source
• [2] Cidado J, Boiko S, Proia T, et al. AZD4573 is a highly selective CDK9 inhibitor that suppresses MCL-1 and induces apoptosis in hematologic cancer models. Clin Cancer Res. 2020;26(4):922-934. View Source
• [3] Parry D, Guzi T, Shanahan F, et al. Dinaciclib (SCH 727965), a novel and potent cyclin-dependent kinase inhibitor. Mol Cancer Ther. 2010;9(8):2344-2353. View Source

In Vivo Combination Efficacy: rel-AZ5576 Plus BTK Inhibitor Acalabrutinib in DLBCL Xenograft

In the OCILY10 ABC-DLBCL xenograft model, rel-AZ5576 as a single agent achieved 79% tumor growth inhibition (TGI). When combined with the BTK inhibitor acalabrutinib (58% TGI as single agent), the combination achieved 199% TGI, driving tumors into regression [1]. This synergistic efficacy distinguishes rel-AZ5576 from other CDK9 inhibitors lacking published combination data with BTK inhibitors in ABC-DLBCL. For example, no comparable TGI data exist for dinaciclib plus acalabrutinib in this specific model.

Evidence Dimension	Tumor Growth Inhibition (TGI) in OCILY10 ABC-DLBCL Xenograft
Target Compound Data	Single agent: 79% TGI; Combination with acalabrutinib: 199% TGI (regression)
Comparator Or Baseline	Acalabrutinib single agent: 58% TGI
Quantified Difference	Combination provides +141% TGI over acalabrutinib alone; +120% TGI over rel-AZ5576 alone
Conditions	OCILY10 ABC-DLBCL mouse xenograft model

Why This Matters

This direct head-to-head combination data provides a clear rationale for researchers investigating CDK9-BTK inhibitor synergy in ABC-DLBCL, enabling protocol development for preclinical combination studies without requiring de novo synergy screening.

• [1] Cidado J, Proia T, Gregory G, et al. Abstract 4295: AZ’5576, a selective CDK9 inhibitor, demonstrates in vitro and in vivo activity in diverse preclinical models of non-Hodgkin lymphoma. Cancer Res. 2017;77(13_Supplement):4295. View Source

MYC-Driven Lymphoma Survival Benefit: rel-AZ5576 Prolongs Survival in Eµ-Myc Model

In the aggressive Eµ-Myc transgenic mouse model of B-cell lymphoma, rel-AZ5576 treatment resulted in a greater than 50-day increase in median overall survival compared to vehicle-treated controls [1]. This survival extension is a functional readout of CDK9 inhibition's effect on MYC-driven lymphomagenesis. While other CDK9 inhibitors such as AZD4573 have shown efficacy in MYC-driven models, the specific >50-day survival benefit with rel-AZ5576 is uniquely reported and provides a benchmark for in vivo efficacy in this genetically defined model [2].

Evidence Dimension	Median Overall Survival Extension
Target Compound Data	>50 day increase in median survival
Comparator Or Baseline	Vehicle control (survival not quantified but significantly shorter)
Quantified Difference	>50 day increase
Conditions	Eµ-Myc transgenic mouse model of B-cell lymphoma

Why This Matters

This survival data provides a validated in vivo efficacy benchmark in a MYC-driven lymphoma model, enabling researchers to compare results across different CDK9 inhibitors and to design follow-on studies with confidence in the compound's activity in MYC-dependent contexts.

• [1] Cidado J, Proia T, Gregory G, et al. Abstract 4295: AZ’5576, a selective CDK9 inhibitor, demonstrates in vitro and in vivo activity in diverse preclinical models of non-Hodgkin lymphoma. Cancer Res. 2017;77(13_Supplement):4295. View Source
• [2] Cidado J, Boiko S, Proia T, et al. AZD4573 is a highly selective CDK9 inhibitor that suppresses MCL-1 and induces apoptosis in hematologic cancer models. Clin Cancer Res. 2020;26(4):922-934. View Source

Mechanistic Differentiation: rel-AZ5576 Promotes MYC Protein Turnover and Reduces Ser62 Phosphorylation

rel-AZ5576 treatment decreases MYC phosphorylation at the stabilizing Ser62 residue and downregulates MYC transcriptional targets in DLBCL cells, as confirmed by functional reporter assays [1]. This mechanism—promoting MYC protein turnover rather than solely inhibiting transcription—distinguishes rel-AZ5576 from some CDK9 inhibitors that primarily affect transcript elongation without documented effects on MYC protein stability. For example, dinaciclib's effects on MYC are largely attributed to transcriptional inhibition [2], whereas rel-AZ5576's dual mechanism (transcriptional + post-translational) may confer enhanced activity in MYC-overexpressing contexts.

Evidence Dimension	MYC Regulatory Mechanism
Target Compound Data	Decreases MYC Ser62 phosphorylation; promotes MYC protein turnover; downregulates MYC transcriptional targets
Comparator Or Baseline	Dinaciclib: primarily transcriptional inhibition of MYC
Quantified Difference	Dual mechanism (transcriptional + post-translational) vs. primarily transcriptional
Conditions	DLBCL cell lines, immunoblotting and functional reporter assays

Why This Matters

The distinct post-translational effect on MYC protein stability may render rel-AZ5576 more effective in models where MYC is stabilized by oncogenic signaling, providing a mechanistic rationale for selecting this compound over inhibitors lacking this property.

• [1] Hashiguchi T, Bruss N, Best S, et al. Cyclin-dependent kinase-9 is a therapeutic target in MYC-expressing diffuse large B-cell lymphoma. Mol Cancer Ther. 2019;18(9):1520-1532. View Source
• [2] Gregory GP, Hogg SJ, Kats LM, et al. CDK9 inhibition by dinaciclib potently suppresses Mcl-1 to induce durable apoptotic responses in aggressive MYC-driven B-cell lymphoma. Leukemia. 2015;29(6):1437-1441. View Source

rel-AZ5576: Preclinical Oncology Applications

Transcriptional Addiction in MYC-Driven Lymphoma

Researchers comparing CDK9-selective inhibition to broad-spectrum CDK blockade in NHL models should use rel-AZ5576 as the CDK9-selective tool compound. Its <5 nM biochemical IC50, 96 nM cellular pSer2-RNAPII IC50, and 54% response rate in NHL cell lines provide a defined activity profile distinct from pan-CDK inhibitors like dinaciclib (CDK1/2/5/9 IC50 1-4 nM). This enables isolation of CDK9-specific effects on Mcl-1 and MYC without confounding cell cycle arrest from CDK1/2 inhibition [1].

Oral Dosing in Hematological Malignancies

Investigators evaluating CDK9-BTK inhibitor combinations should prioritize rel-AZ5576 due to the published combination efficacy data in the OCILY10 ABC-DLBCL xenograft model. The documented synergy—79% TGI for rel-AZ5576 alone, 58% TGI for acalabrutinib alone, and 199% TGI for the combination—provides a validated starting point for dose selection and scheduling in combination studies, reducing the need for extensive pilot experiments [2].

CDK9 Inhibition vs. Pan-CDK and BCR Blockade

For studies in the Eµ-Myc transgenic mouse model or other MYC-driven B-cell lymphoma systems, rel-AZ5576 offers a validated efficacy benchmark with a >50-day median survival extension. This established in vivo activity, coupled with the compound's demonstrated effect on MYC Ser62 phosphorylation and protein turnover in DLBCL cells, makes it the tool compound of choice for researchers investigating CDK9 inhibition as a strategy to destabilize MYC oncoprotein in vivo [3].

Application

Selection Property

Validation Focus

CDK9-dependent transcriptional program studies

MYC/Mcl-1 downregulation context

Apoptosis endpoint in MYC-high DLBCL models

In vivo oral-dosing model studies

Oral bioavailability and target engagement

Tumor regression in hematologic xenograft models

CDK9 selectivity benchmarking

Kinase selectivity over pan-CDK inhibitors

Differential effects vs. pan-CDK and BCR inhibitors

• [1] Cidado J, Shen M, Grondine M, et al. Abstract 3572: AZ5576, a novel potent and selective CDK9 inhibitor, induces rapid cell death and achieves efficacy in multiple preclinical hematological models. Cancer Res. 2016;76(14_Supplement):3572. View Source
• [2] Cidado J, Proia T, Gregory G, et al. Abstract 4295: AZ’5576, a selective CDK9 inhibitor, demonstrates in vitro and in vivo activity in diverse preclinical models of non-Hodgkin lymphoma. Cancer Res. 2017;77(13_Supplement):4295. View Source
• [3] Hashiguchi T, Bruss N, Best S, et al. Cyclin-dependent kinase-9 is a therapeutic target in MYC-expressing diffuse large B-cell lymphoma. Mol Cancer Ther. 2019;18(9):1520-1532. View Source